Cas no 310430-92-3 (1-amino-5-methyl-1H-Pyrrole-2-carbonitrile)

• Product Name: 1-amino-5-methyl-1H-Pyrrole-2-carbonitrile
• CAS No: 310430-92-3
• MF: C₆H₇N₃
• MW: 121.139880418777
• CID: 1110658
• PubChem ID: 21945823
• Update Time: 2025-04-20

1-amino-5-methyl-1H-Pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-amino-5-methyl-1H-Pyrrole-2-carbonitrile
• DTXSID601267962
• SCHEMBL4043395
• ZRSGOYBQUGARBK-UHFFFAOYSA-N
• 310430-92-3

• Inchi： 1S/C6H7N3/c1-5-2-3-6(4-7)9(5)8/h2-3H,8H2,1H3
• InChI Key： ZRSGOYBQUGARBK-UHFFFAOYSA-N
• SMILES： N1(C(C#N)=CC=C1C)N

Computed Properties

• Exact Mass: 121.063997236g/mol
• Monoisotopic Mass: 121.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles